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Compound of Interest

Compound Name: Isoscabertopin

Cat. No.: B8115534 Get Quote

The following table summarizes the key performance indicators for Compound A and the

standard of care drug. Lower IC50 values indicate higher potency, a higher selectivity index is

desirable, and lower EC50 values in cytotoxicity assays suggest greater cellular effect.

Metric Compound A Standard of Care Unit

Target Kinase IC50 15 50 nM

Off-Target Kinase

IC50
>10,000 1,500 nM

Selectivity Index >667 30 Fold

Cancer Cell Line A

EC50
100 350 nM

Normal Cell Line B

EC50
>20,000 5,000 nM

Experimental Protocols
In-Vitro Kinase Inhibition Assay Protocol

This protocol was utilized to determine the half-maximal inhibitory concentration (IC50) for both

Compound A and the standard of care against the target kinase.

Reagent Preparation: A reaction buffer was prepared containing 20 mM HEPES (pH 7.5), 10

mM MgCl2, 1 mM EGTA, and 0.02% Brij35. The target kinase was diluted in this buffer to a
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concentration of 2 nM. ATP was diluted to 10 µM, and a fluorescently labeled peptide

substrate was prepared at a 2 µM concentration.

Compound Dilution: Compound A and the standard of care were serially diluted in 100%

DMSO to create a 10-point concentration gradient.

Assay Plate Preparation: 5 µL of the kinase solution was added to each well of a 384-well

plate. Subsequently, 2.5 µL of each compound dilution was added to the respective wells.

The plate was incubated at room temperature for 10 minutes.

Reaction Initiation: 2.5 µL of the ATP and peptide substrate mixture was added to each well

to initiate the kinase reaction.

Incubation and Reading: The plate was incubated for 60 minutes at room temperature. The

reaction was then stopped, and the phosphorylation of the substrate was measured using a

fluorescence plate reader.

Data Analysis: The resulting data was normalized to controls, and the IC50 values were

calculated using a four-parameter logistic curve fit.

Visualizations
Signaling Pathway

The diagram below illustrates the signaling pathway in which the target kinase operates. Both

Compound A and the standard of care are designed to inhibit this kinase, thereby blocking the

downstream signaling cascade that leads to cell proliferation.
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Caption: Simplified MAPK signaling cascade showing inhibition of the target kinase.

Experimental Workflow

The following diagram outlines the workflow for the in-vitro kinase inhibition assay described in

the protocol section.
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Caption: Workflow for the in-vitro kinase inhibition assay.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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